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Renierone is a naturally occurring antibiotic alkaloid with an isoquinoline-5,8-dione structure [1]. It was

first isolated in 1979 from the marine sponge Reniera sp. [1].

The table below summarizes its core chemical characteristics:

Characteristic Description

Chemical Class Isoquinolinequinone antibiotic alkaloid [1]

First Isolation 1979 from the marine sponge Reniera sp. [1]

Core Structure 1-hydroxymethyl-7-methoxy-6-methylisoquinoline-5,8-dione [1]
Key Side Chain Angelate ester side chain at the C-1 position [1]

Synthetic Methodology

A total synthesis of renierone was established by the research groups of Danishefsky and Kubo [1]. The
following diagram illustrates a retrosynthetic analysis for creating the core isoquinoline structure, a common

precursor for renierone and related alkaloids.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s14324570?utm_src=pdf-body
https://www.smolecule.com/products/s14324570?utm_src=pdf-interest
https://www.smolecule.com/products/s14324570?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.smolecule.com/products/s14324570?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0040402004002339
https://www.smolecule.com/products/s14324570?utm_src=pdf-body
https://www.smolecule.com/products/s14324570?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

(2,4—Dimethoxy—3—methylbenzaldehyde (99

ulti-step Synthesis

G-Alkenylbenzketoxime (BD

hermal Electrocyclic Reaction

5-Oxygenated Isoquinoline (7)

Functionalization

(Renierone (1)) (Mimocin (2)) (Renierol (3))

Click to download full resolution via product page

Retrosynthetic analysis of isoquinoline-5,8-dione antibiotics [1]

The synthesis of the common precursor, 5-oxygenated isoquinoline (7), can be achieved through a thermal
electrocyclic reaction of *o*-alkenylbenzketoxime (8), which acts as a 1-aza-6mn-electron system [1]. This
precursor is then functionalized with specific side chains at the C-1 position to produce renierone and other

related alkaloids [1].

Information Limitations and Suggestions

It's important to note the following limitations in the available information:

e Dated Information: The most detailed synthetic information comes from a 2004 publication [1]. There
may have been significant scientific advancements in the past two decades.

e Lack of Protocols and Data: The search results do not contain the detailed, step-by-step
experimental protocols or quantitative biological data (e.g., MIC values, IC50) you requested.

¢ Unknown Mechanism: The specific biological target and signaling pathway of renierone remain
uncharacterized in the available literature. The diagram provided is a conceptual representation of its
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synthetic pathway, not a mechanistic signaling pathway.
To advance your research, I suggest:

¢ Searching specialized databases like SciFinder Navigator or Reaxys, which are more
comprehensive for chemical literature.

¢ Using specific queries such as "renierone mechanism of action,
"renierone total synthesis protocol" to find more technical details.

renierone biological activity,” or

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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